Cas no 1249781-85-8 (n-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine)

• Product Name: n-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine
• CAS No: 1249781-85-8
• MF: C₁₁H₂₁N₃S
• MW: 227.369540929794
• CID: 5272819
• Update Time: 2025-11-01

n-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• dimethyl[(2-{[(2-methylpropyl)amino]methyl}-1,3-thiazol-4-yl)methyl]amine
• n-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine
• 2,4-Thiazoledimethanamine, N4,N4-dimethyl-N2-(2-methylpropyl)-

• Inchi： 1S/C11H21N3S/c1-9(2)5-12-6-11-13-10(8-15-11)7-14(3)4/h8-9,12H,5-7H2,1-4H3
• InChI Key： FJSQKJAPQHONSV-UHFFFAOYSA-N
• SMILES： S1C=C(CN(C)C)N=C1CNCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 173
• XLogP3: 1.6
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on n-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine

N-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine (CAS No. 1249781-85-8): An Overview

N-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine (CAS No. 1249781-85-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amines and thiazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a key structural element in this molecule. Thiazoles are widely used in the design of pharmaceuticals due to their ability to enhance the bioavailability and stability of drug candidates. The presence of the dimethylamino group on the thiazole ring further enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within the body.

The methylpropanamine moiety, specifically the 2-methylpropan-1-amine group, contributes to the overall pharmacological profile of the compound. This group can interact with various receptors and enzymes, modulating their activity and potentially leading to therapeutic effects. Recent studies have shown that compounds with similar structures exhibit potent activity against a range of diseases, including neurodegenerative disorders and chronic pain conditions.

In terms of its synthesis, N-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine can be prepared through a multi-step process involving the condensation of thiosemicarbazide with an appropriate aldehyde or ketone, followed by N-methylation and subsequent functional group manipulations. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

One of the key areas of research involving this compound is its potential as a neuroprotective agent. Studies have demonstrated that N-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine can effectively reduce oxidative stress and inflammation in neuronal cells, which are common hallmarks of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate intracellular signaling pathways, particularly those involving calcium ions and reactive oxygen species (ROS), makes it a promising candidate for further investigation.

Additionally, this compound has shown potential in the treatment of chronic pain conditions. Preclinical studies have indicated that it can inhibit the activity of specific pain receptors, such as transient receptor potential (TRP) channels, which are involved in nociception. The selective inhibition of these channels can lead to significant pain relief without causing adverse side effects commonly associated with traditional analgesics.

From a pharmacokinetic perspective, N-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine exhibits favorable properties that make it suitable for oral administration. It has good solubility in both aqueous and organic solvents, which facilitates its absorption from the gastrointestinal tract. Furthermore, its metabolic stability ensures that it remains active for an extended period within the body, enhancing its therapeutic efficacy.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activities of N-((4-((Dimethylamino)methyl)thiazol-2-yl)methyl)-2-methylpropan-1-amine. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into its pharmacodynamics and pharmacokinetics, as well as any potential side effects or interactions with other medications.

In conclusion, N-((4-(Dimethylaminomethyl)thiazol--yl)methyl)-2-methylpropan--amine (CAS No. 1249781--) represents an exciting advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and chronic pain conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in improving patient outcomes and quality of life.